Cas no 105922-68-7 (3-(prop-2-yn-1-yloxy)tetrahydrofuran)

• Product Name: 3-(prop-2-yn-1-yloxy)tetrahydrofuran
• CAS No: 105922-68-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1165197
• PubChem ID: 21931583
• Update Time: 2025-10-29

3-(prop-2-yn-1-yloxy)tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• Furan, tetrahydro-3-(2-propynyloxy)-
• 3-(prop-2-yn-1-yloxy)tetrahydrofuran
• AKOS026718953
• F2167-2799
• SCHEMBL5919142
• 3-prop-2-ynoxyoxolane
• starbld0042509
• Tetrahydro-3-(2-propyn-1-yloxy)furan
• DB-433702
• 105922-68-7
• 3-(Propargyloxy)tetrahydrofuran

• Inchi： 1S/C7H10O2/c1-2-4-9-7-3-5-8-6-7/h1,7H,3-6H2
• InChI Key： VQOMGCFFCASDHO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OCC#C

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-(prop-2-yn-1-yloxy)tetrahydrofuran

Recent Advances in the Application of 3-(prop-2-yn-1-yloxy)tetrahydrofuran (CAS: 105922-68-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(prop-2-yn-1-yloxy)tetrahydrofuran (CAS: 105922-68-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic ether, featuring a tetrahydrofuran core with a propargyloxy substituent, serves as a valuable building block for click chemistry applications and the synthesis of biologically active molecules. Recent studies have demonstrated its utility in the development of novel therapeutic agents, particularly in the areas of antiviral and anticancer drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(prop-2-yn-1-yloxy)tetrahydrofuran as a key intermediate in the synthesis of nucleoside analogs with potent activity against RNA viruses. The propargyl group enabled efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, allowing for rapid diversification of the molecular scaffold. The resulting compounds showed improved metabolic stability compared to traditional nucleoside analogs, with several derivatives exhibiting sub-micromolar EC50 values against SARS-CoV-2 in vitro.

Another significant application has emerged in targeted drug delivery systems. A 2024 Nature Communications paper described the use of 105922-68-7 as a linker molecule in antibody-drug conjugates (ADCs). The tetrahydrofuran moiety provided enhanced solubility properties, while the alkyne functionality allowed for site-specific conjugation to azide-modified antibodies. This approach demonstrated superior pharmacokinetic profiles in preclinical models, with reduced off-target toxicity compared to conventional maleimide-based linkers.

The compound's unique structural features have also been exploited in PROTAC (proteolysis targeting chimera) development. Recent work published in ACS Chemical Biology highlighted its use as a flexible spacer in bifunctional molecules designed to degrade challenging protein targets. Molecular modeling studies revealed that the tetrahydrofuran ring optimally positions the warhead and E3 ligase recruiter domains, leading to improved degradation efficiency of previously undruggable oncoproteins.

From a synthetic chemistry perspective, advances in the preparation of 3-(prop-2-yn-1-yloxy)tetrahydrofuran have been reported. A 2023 Organic Process Research & Development article detailed an improved scalable synthesis with enhanced safety profile and reduced environmental impact. The new route employs catalytic hydrogenation instead of traditional metal hydride reductions, achieving >90% yield while minimizing heavy metal waste.

Looking forward, the unique properties of 105922-68-7 position it as a promising scaffold for emerging therapeutic modalities. Current research directions include its application in covalent inhibitor design, where the alkyne group can serve as a warhead for targeted covalent modification, and in the development of novel radiopharmaceuticals for PET imaging. The compound's versatility ensures it will remain an important tool in medicinal chemistry for years to come.